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Compound of Interest

Compound Name: Anti-inflammatory agent 16

Cat. No.: B12407272

Technical Support Center: Anti-inflammatory
Agent 16

Welcome to the technical support center for Anti-inflammatory Agent 16. This resource
provides troubleshooting guidance and frequently asked questions (FAQSs) to help researchers
and drug development professionals optimize the concentration of Anti-inflammatory Agent
16 for in vitro assays.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Anti-inflammatory Agent 16?

Anti-inflammatory Agent 16 is a potent inhibitor of the NF-kB signaling pathway. It prevents
the phosphorylation and subsequent degradation of IkBa, which in turn blocks the nuclear
translocation of the p65 subunit of NF-kB. This inhibition leads to a downstream reduction in
the expression of pro-inflammatory cytokines such as TNF-q, IL-6, and IL-1[3, as well as
enzymes like COX-2.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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